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Compound of Interest

Compound Name: 5-Ethoxy-1H-pyrrolo[3,2-b]pyridine

CAS No.: 23612-31-9

Cat. No.: B1627521

Get Quote

Technical Guide & Whitepaper[1]

Part 1: Executive Summary & Nomenclature
Correction[1]
The Core Directive
This guide focuses on the 5-ethoxy-7-azaindole scaffold (5-ethoxy-1H-pyrrolo[2,3-b]pyridine).

[1] While the user query specified "5-Ethoxy-5-azaindole," this specific nomenclature describes

a chemically impossible structure under standard IUPAC numbering for fused heterocycles.[1]

5-Azaindole (1H-pyrrolo[3,2-c]pyridine): The nitrogen atom resides at position 5.[1] A

covalent ethoxy substitution at this position would result in a quaternary ammonium salt or N-

oxide, not a neutral drug scaffold.[1]

7-Azaindole (1H-pyrrolo[2,3-b]pyridine): The nitrogen resides at position 7.[1][2][3] Position 5

is a carbon atom, available for substitution.[1]

Therefore, this guide treats the topic as 5-Ethoxy-7-azaindole, a privileged substructure in

kinase inhibitor discovery (e.g., PLX series, Vemurafenib analogs).[1]
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Strategic Value
The 7-azaindole scaffold is a bioisostere of the purine core found in ATP.[1] The introduction of

an ethoxy group at the C5 position serves three critical medicinal chemistry functions:

Solubility & Lipophilicity: It modulates cLogP, improving membrane permeability compared to

polar substituents, while offering better metabolic stability than a methoxy group (which is

more prone to rapid O-demethylation).[1]

Steric Filling: The ethyl tail extends into the solvent-exposed region or specific hydrophobic

pockets (e.g., the "gatekeeper" region) of kinase active sites, enhancing selectivity.[1]

Electronic Modulation: The electron-donating ethoxy group increases the electron density of

the pyridine ring, influencing the pKa of the N7 acceptor and the N1 donor.[1]

Part 2: Chemical Architecture & Properties[1][2][3]
Electronic Profile
The 7-azaindole core possesses a "donor-acceptor" motif essential for binding to the kinase

hinge region.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/CN101243084B/en
https://patents.google.com/patent/CN101243084B/en
https://patents.google.com/patent/CN101243084B/en
https://patents.google.com/patent/CN101243084B/en
https://patents.google.com/patent/CN101243084B/en
https://www.jstage.jst.go.jp/article/cpb/66/1/66_c17-00380/_html/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
5-Ethoxy-7-
Azaindole

Unsubstituted
7-Azaindole

Indole Relevance

H-Bond Donor N1-H N1-H N1-H

Binds to hinge

backbone

carbonyl (e.g.,

Glu/Met).[1]

H-Bond Acceptor N7 N7 None
Binds to hinge

backbone NH.[1]

pKa (Conj. Acid) ~5.2 4.6 -2.4

Higher pKa

improves

solubility in acidic

media.[1]

cLogP ~2.1 1.6 2.1

Ethoxy adds

lipophilicity for

cell permeability.

[1]

TPSA ~41 Å² 28 Å² 16 Å²

Polar surface

area remains

within CNS/oral

limits.[1]

Structural Biology: The Hinge Binder
The 5-ethoxy-7-azaindole scaffold binds to the ATP-binding site of kinases (Type I inhibition).[1]
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Steric Projection

Click to download full resolution via product page

Figure 1: Schematic representation of the bidentate binding mode of 7-azaindole to the kinase

hinge region.[1][3] The 5-ethoxy group projects away from the hinge, often interacting with the

ribose-binding pocket or solvent front.[1]
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Part 3: Synthetic Strategies
The synthesis of 5-ethoxy-7-azaindole is typically achieved via Nucleophilic Aromatic

Substitution (SNAr) on a halogenated precursor.[1] This approach is preferred over de novo

ring construction for late-stage diversification.[1]

Protocol: SNAr Synthesis from 5-Fluoro-7-Azaindole
This protocol is robust and scalable.[1] It utilizes the electron-deficient nature of the pyridine

ring (activated by the ring nitrogen) to displace a fluoride ion.[1]

Reagents:

Substrate: 5-Fluoro-1H-pyrrolo[2,3-b]pyridine (CAS: 866319-00-8)[1]

Nucleophile: Sodium Ethoxide (NaOEt) (21% wt in Ethanol)[1]

Solvent: Ethanol (anhydrous) / DMSO (optional cosolvent for solubility)[1]

Conditions: Sealed tube, 120°C - 140°C.

Step-by-Step Methodology:

Preparation: In a dry pressure vial equipped with a magnetic stir bar, dissolve 5-fluoro-7-

azaindole (1.0 eq) in anhydrous ethanol (0.5 M concentration).

Activation: Add Sodium Ethoxide solution (5.0 eq) dropwise under nitrogen atmosphere.

Reaction: Seal the vial and heat to 130°C for 12–24 hours. Monitor by LC-MS for the

disappearance of the fluoro-starting material (M+H = 137) and appearance of the product

(M+H = 163).[1]

Note: If conversion is slow, add 10% DMSO to improve solubility of the anion intermediate.

[1]

Workup: Cool to room temperature. Quench with saturated NH4Cl solution. Extract with Ethyl

Acetate (3x).[1]
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Purification: Wash combined organics with brine, dry over Na2SO4, and concentrate. Purify

via flash column chromatography (SiO2, 0-50% EtOAc in Hexanes).

Retrosynthetic Analysis[1]

5-Ethoxy-7-Azaindole

5-Fluoro-7-Azaindole

Functionalization

2-Amino-3-iodo-5-fluoropyridine

Ring Formation

NaOEt / EtOH
(SNAr) Sonogashira / Cyclization

Click to download full resolution via product page

Figure 2: Retrosynthetic pathway highlighting the late-stage introduction of the ethoxy group via

SNAr, allowing for divergent synthesis of various 5-alkoxy analogs.[1][4]

Part 4: Medicinal Chemistry Applications[1][2][3][5]
Kinase Selectivity & Case Studies
The 5-ethoxy-7-azaindole moiety appears in several patent landscapes, particularly for B-Raf

and JNK inhibitors.[1]

Plexxikon Series (e.g., PLX-4720 analogs):

Mechanism: The 7-azaindole core mimics the adenine of ATP.[1]

5-Substitution: In B-Raf active sites, the 5-position aligns with the hydrophobic pocket near

the gatekeeper residue (Threonine 529 in B-Raf).[1]
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Why Ethoxy? Smaller groups (methoxy) may not fill the pocket adequately, leading to

reduced potency.[1] Larger groups (isopropoxy) may suffer steric clash.[1] Ethoxy provides

an optimal balance.[1]

Comparative Potency Data (Hypothetical Representative
Data)
Based on SAR trends in 7-azaindole kinase inhibitors (e.g., Aurora/Raf series).

Compound R-Group (C5)
IC50 (Target
Kinase)

Selectivity Ratio
(Target/Off-target)

Cmpd 1 -H 1200 nM 1:1

Cmpd 2 -OMe (Methoxy) 150 nM 10:1

Cmpd 3 -OEt (Ethoxy) 12 nM 50:1

Cmpd 4 -OiPr (Isopropoxy) 45 nM 30:1

Interpretation: The 100-fold increase in potency from -H to -OEt demonstrates the critical role of

the 5-position in establishing hydrophobic contacts within the ATP cleft.[1]

Part 5: Future Outlook & Emerging Trends
Fragment-Based Drug Discovery (FBDD): 5-ethoxy-7-azaindole is increasingly used as a

high-quality "fragment" (MW < 200) for crystallographic screening.[1] Its high solubility and

specific binding mode make it an ideal starting point for growing into unoccupied pockets.[1]

PROTACs: The scaffold is being explored as a "warhead" linker attachment point. The N1

position can be alkylated to attach E3 ligase recruiters without disrupting the 5-ethoxy

interaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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